![molecular formula C15H27Cl3N4O2 B592501 N-[(2R)]-1-amino-3-(4-nitrophenyl)propyl]-1,2-cyclohexanediamine Trihydrochloride CAS No. 905825-54-9](/img/no-structure.png)
N-[(2R)]-1-amino-3-(4-nitrophenyl)propyl]-1,2-cyclohexanediamine Trihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[(2R)]-1-amino-3-(4-nitrophenyl)propyl]-1,2-cyclohexanediamine Trihydrochloride” is a biochemical used for proteomics research . It has a molecular formula of C15H26Cl3N3O and a molecular weight of 370.75 .
Synthesis Analysis
This compound is a reagent in the synthesis of a CHX-A (trans-cyclohexyldiethylenetriaminepenta-acetic acid) derivative that would allow for peptide conjugation .Chemical Reactions Analysis
As a reagent, this compound is used in the synthesis of a CHX-A derivative . The specifics of the reaction, including the reaction conditions and the mechanism, are not provided in the search results.Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": [ "The synthesis pathway of N-[(2R)]-1-amino-3-(4-nitrophenyl)propyl]-1,2-cyclohexanediamine Trihydrochloride involves the conversion of 1,2-cyclohexanediamine to N-[(2R)]-1-amino-3-(4-nitrophenyl)propyl]-1,2-cyclohexanediamine Trihydrochloride through a series of chemical reactions.", "The key steps in the synthesis pathway include the protection of the amine group, nitration, reduction, and deprotection of the amine group.", "The final product is obtained as a trihydrochloride salt." ], "Starting Materials": [ "1,2-cyclohexanediamine", "4-nitrobenzaldehyde", "acetic anhydride", "hydrochloric acid", "sodium nitrite", "sodium sulfite", "ammonium chloride", "chloroacetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: Protection of the amine group", "The amine group of 1,2-cyclohexanediamine is protected with acetic anhydride to form N-acetyl-1,2-cyclohexanediamine.", "Step 2: Nitration", "N-acetyl-1,2-cyclohexanediamine is nitrated with a mixture of concentrated nitric acid and sulfuric acid to form N-acetyl-1,2-cyclohexanediamine-4-nitrobenzoate.", "Step 3: Reduction", "N-acetyl-1,2-cyclohexanediamine-4-nitrobenzoate is reduced with sodium sulfite to form N-acetyl-1,2-cyclohexanediamine-4-aminobenzoate.", "Step 4: Deprotection of the amine group", "The amine group of N-acetyl-1,2-cyclohexanediamine-4-aminobenzoate is deprotected with hydrochloric acid to form N-[(2R)]-1-amino-3-(4-nitrophenyl)propyl]-1,2-cyclohexanediamine.", "Step 5: Salt formation", "N-[(2R)]-1-amino-3-(4-nitrophenyl)propyl]-1,2-cyclohexanediamine is converted to its trihydrochloride salt by treatment with hydrochloric acid and ethanol.", "The final product is obtained as a white crystalline solid." ] } | |
CAS No. |
905825-54-9 |
Molecular Formula |
C15H27Cl3N4O2 |
Molecular Weight |
401.757 |
IUPAC Name |
(1S,2S)-2-N-[(2R)-2-amino-3-(4-nitrophenyl)propyl]cyclohexane-1,2-diamine;trihydrochloride |
InChI |
InChI=1S/C15H24N4O2.3ClH/c16-12(10-18-15-4-2-1-3-14(15)17)9-11-5-7-13(8-6-11)19(20)21;;;/h5-8,12,14-15,18H,1-4,9-10,16-17H2;3*1H/t12-,14+,15+;;;/m1.../s1 |
InChI Key |
PIWMBZWEHRALHB-JSKLHNCKSA-N |
SMILES |
C1CCC(C(C1)N)NCC(CC2=CC=C(C=C2)[N+](=O)[O-])N.Cl.Cl.Cl |
Synonyms |
(1S,2S)-N1-[(2R)-2-Amino-3-(4-nitrophenyl)propyl]-1,2-Cyclohexanediamine Hydrochloride (1:3); |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.